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Abstract
This technical guide provides a comprehensive thermodynamic assessment of the nickel-boron

(Ni-B) binary system, a critical foundation for the development of advanced materials such as

nickel-based heat-resistant alloys, hardfacing materials, and amorphous alloys. This document

synthesizes critically evaluated experimental data with computational thermodynamic modeling,

presenting key thermodynamic parameters, phase equilibria, and detailed experimental

methodologies. The information is structured to be a vital resource for researchers and

professionals in materials science and engineering.

Introduction
The nickel-boron system is of significant technological importance due to boron's ability to

substantially reduce the melting point of nickel and form hard intermetallic compounds.[1] A

thorough understanding of the thermodynamics and phase equilibria of the Ni-B system is

essential for controlling the microstructure and properties of a wide range of nickel-based

alloys. This guide presents a thermodynamic assessment based on the CALPHAD (Calculation

of Phase Diagrams) methodology, integrating experimental data from various analytical

techniques.
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The thermodynamic properties of the Ni-B system have been established through a

combination of experimental measurements and computational modeling. The following tables

summarize the key quantitative data for the stable intermetallic phases in the system.

Table 1: Enthalpies of Formation of Nickel Borides
The enthalpy of formation is a critical measure of the thermodynamic stability of the

intermetallic compounds in the Ni-B system. The values presented below are derived from first-

principles calculations.

Compound Formation Enthalpy (kJ/mol)

Ni₃B -32.819[2]

Ni₂B -35.848[2]

Ni₄B₃ -36.026[2]

NiB -32.547[2]

Note: The negative formation enthalpies indicate that these nickel boride compounds are

thermodynamically stable.[2] Ni₄B₃ exhibits the highest thermodynamic stability due to its the

lowest formation enthalpy.[2]

Table 2: Invariant Reactions and Phase Equilibria
The Ni-B phase diagram is characterized by several eutectic reactions and the formation of

multiple intermetallic compounds.

Reaction Temperature (°C) Composition (at. % B)

Eutectic: L ↔ (Ni) + Ni₃B 1093 18.0[3]

Eutectic: L ↔ Ni₃B + Ni₂B 1103 30.0[3]

Melting Point: Ni₃B 1166 25.0[3]

Melting Point: Ni₂B 1125 33.3[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/publication/363777449_Experimental_Investigation_and_Thermodynamic_Assessment_of_Ni-B_and_Ni-B-C_Systems
https://www.researchgate.net/publication/363777449_Experimental_Investigation_and_Thermodynamic_Assessment_of_Ni-B_and_Ni-B-C_Systems
https://www.researchgate.net/publication/363777449_Experimental_Investigation_and_Thermodynamic_Assessment_of_Ni-B_and_Ni-B-C_Systems
https://www.researchgate.net/publication/363777449_Experimental_Investigation_and_Thermodynamic_Assessment_of_Ni-B_and_Ni-B-C_Systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Solubility of Boron in Nickel
The solubility of boron in solid nickel is limited, which has significant implications for the

precipitation of boride phases.

Temperature (°C) Solubility (at. % B)

850 < 0.1[3]

1000 < 0.2[3]

Experimental Protocols
A combination of experimental techniques is employed to determine the phase equilibria and

thermodynamic properties of the Ni-B system.

Sample Preparation
High-purity nickel and amorphous boron powders are used as starting materials.[4] The

powders are mixed in the desired stoichiometric ratios in an agate mortar for an extended

period to ensure homogeneity.[4] The mixture is then pressed into pellets, which are placed in a

capsule for subsequent analysis or heat treatment.[4] For some studies, Ni-B alloys are

prepared by arc melting the pure elements.[3]

Differential Scanning Calorimetry (DSC) / Differential
Thermal Analysis (DTA)
DSC and DTA are powerful techniques for determining transformation temperatures and

enthalpies.

Objective: To determine the liquidus, solidus, and other phase transition temperatures.

Apparatus: A high-temperature differential scanning calorimeter or differential thermal

analyzer.

Procedure:
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A small, weighed sample (typically 10-50 mg) of the Ni-B alloy is placed in a crucible (e.g.,

alumina).

An empty crucible is used as a reference.

The chamber is evacuated and backfilled with an inert gas (e.g., high-purity argon) to

prevent oxidation.[3]

The sample is heated and cooled at a controlled rate (e.g., 5-20 °C/min).

The heat flow or temperature difference between the sample and the reference is recorded

as a function of temperature.

Phase transition temperatures are identified by the onset of endothermic or exothermic

peaks in the DSC/DTA curve.

Diffusion Couple Technique
This technique is used to study solid-state diffusion and determine phase boundaries.

Objective: To determine the solubilities of boron in the face-centered cubic (fcc) nickel phase.

[3]

Apparatus: A high-temperature vacuum furnace.

Procedure:

A solid piece of pure nickel is brought into contact with a Ni-B alloy or a boron source.

The couple is encapsulated in a quartz ampoule under vacuum or an inert atmosphere.

The couple is annealed at a high temperature for a specified duration to allow for

interdiffusion.

The couple is then quenched to preserve the high-temperature phase distribution.

The cross-section of the diffusion couple is prepared for metallographic analysis.
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The concentration profile of boron across the interface is measured using techniques like

Electron Probe Microanalysis (EPMA) or Energy Dispersive X-ray Spectroscopy (EDS).

X-ray Diffraction (XRD)
XRD is used to identify the crystal structures of the phases present in the samples.

Objective: To identify the intermetallic compounds and solid solutions present in the Ni-B

alloys after different heat treatments.

Apparatus: An X-ray diffractometer with a copper Kα radiation source.[4]

Procedure:

The Ni-B alloy samples are ground into a fine powder.

The powder is mounted on a sample holder.

The sample is scanned over a range of 2θ angles (e.g., 20° to 80°).[4]

The resulting diffraction pattern is compared with standard diffraction data to identify the

phases present.

Visualization of Key Concepts
Graphical representations are essential for understanding the complex relationships in the

thermodynamic assessment of the Ni-B system.
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Figure 1: A simplified representation of the Nickel-Boron phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/figure/is-shown-in-Table-1-The-formation-enthalpies-of-Ni-3-B-Ni-2-B-Ni-4-B-3-and-NiB-are_tbl4_329319076
https://www.researchgate.net/publication/363777449_Experimental_Investigation_and_Thermodynamic_Assessment_of_Ni-B_and_Ni-B-C_Systems
https://pubs.acs.org/doi/10.1021/acsomega.2c07523
https://www.benchchem.com/product/b077341#thermodynamic-assessment-of-the-nickel-boron-system
https://www.benchchem.com/product/b077341#thermodynamic-assessment-of-the-nickel-boron-system
https://www.benchchem.com/product/b077341#thermodynamic-assessment-of-the-nickel-boron-system
https://www.benchchem.com/product/b077341#thermodynamic-assessment-of-the-nickel-boron-system
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077341?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

